3,4-dichloro-6-nitro-2H-indazole

• CAS: 885520-08-1
• Molecular Formula: C7H3Cl2N3O2
• Molecular Weight: 232.02 g/mol
• SMILES: C1=C(C=C(C2=C(NN=C21)Cl)Cl)[N+](=O)[O-]
• InChI: InChI=1S/C7H3Cl2N3O2/c8-4-1-3(12(13)14)2-5-6(4)7(9)11-10-5/h1-2H,(H,10,11)
• InChIKey: KPIGSQZATGPGPF-UHFFFAOYSA-N

Researchers building type II kinase inhibitor libraries face lengthy multi-step syntheses using mono-functional indazoles. 3,4-Dichloro-6-nitro-2H-indazole (CAS 885520-08-1) solves this with its orthogonal bifunctional architecture: • Sequential diversification: Suzuki coupling at C3/C4 (cLogP ~3.2), then nitro reduction to aniline for amide coupling-two-step library assembly. • C4 para-nitro activation enables clean SNAr chemistry for SAR analog generation without regioisomer synthesis. • 1.4 log unit lipophilicity gain over 6-nitroindazole enhances BBB penetration without post-hoc modifications. Standard packs: 1 g, 5 g, 10 g, bulk custom. In stock with custom synthesis available.

3,4-Dichloro-6-nitro-2H-indazole: Bifunctional Kinase Library Scaffold

3,4-Dichloro-6-nitro-2H-indazole (CAS 885520-08-1) is a synthetic indazole derivative with the molecular formula C7H3Cl2N3O2 and a monoisotopic mass of 230.96 Da [1]. It is distinguished by the presence of both electron-withdrawing nitro (6-position) and chloro (3,4-positions) substituents on the bicyclic ring system . This specific substitution pattern confers a predicted high lipophilicity (cLogP ~3.2) and unique orthogonal reactivity, making it a highly efficient intermediate for generating focused compound libraries in medicinal chemistry, rather than a generic screening hit.

● Bifunctional indazole scaffold with 3,4-dichloro and 6-nitro handles

● Orthogonal reactivity: nitro → amine; chloro → coupling

● Reported cLogP ~3.2 supports membrane-permeability programs

● Designed for type II kinase inhibitor library synthesis

• [1] CAS Common Chemistry. 3,4-Dichloro-6-nitro-1H-indazole. American Chemical Society. Retrieved 2025-02-20. View Source

Why This Indazole Cannot Be Substituted by Analogs

Generic substitution of 3,4-dichloro-6-nitro-2H-indazole with standard mono-substituted indazoles like 6-nitroindazole (CAS 7597-18-4) or 3,4-dichloroindazole (CAS 1388065-23-3) is chemically invalid for advanced synthetic strategies. 6-Nitroindazole lacks the 3,4-dichloro handle, which is critical for achieving a predicted lipophilicity increase of over 1.5 log units (cLogP ~1.8 vs ~3.2), directly impairing target engagement in hydrophobic binding pockets . Conversely, 3,4-dichloroindazole lacks the 6-nitro group, which serves as the sole efficient precursor for generating a para-substituted aniline via reduction, a key pharmacophore in type II kinase inhibitors [1]. The unique, verifiable advantage of this compound is its orthogonal, bifunctional architecture.

Target Scaffold

6-Nitroindazole

3,4-Dichloroindazole

Dual Cl & NO2 handles

Lacks chloro handles; no orthogonal coupling

Lacks nitro handle; no amine formation

Higher lipophilicity profile

Lower lipophilicity; limited CNS-relevant permeability

Moderate lipophilicity; single handle only

Structural mismatches may prevent direct substitution in sequential diversification workflows.

• [1] CAS Common Chemistry. 3,4-Dichloro-1H-indazole. CAS RN 1388065-23-3. Lacks nitro group. View Source

Differentiation from Closest Analogs

Enhanced Lipophilicity Over 6-Nitroindazole

The presence of two chlorine atoms and a nitro group in 3,4-dichloro-6-nitro-2H-indazole dramatically increases its predicted lipophilicity compared to the common building block 6-nitroindazole. This is a quantitative, structure-based differentiator for CNS and membrane-targeting programs. The target compound's cLogP is computed at approximately 3.2, compared to 1.8 for 6-nitroindazole . This difference of 1.4 log units translates to a theoretical >25-fold increase in partition coefficient (P), significantly enhancing passive membrane permeability and potential for blood-brain barrier penetration .

Lipophilicity Gain

Class-level

ΔcLogP +1.40

Theoretical ~25-fold increase in P

Supports CNS-penetrant program selection

Computed; experimental validation advised

Evidence Dimension	Lipophilicity (cLogP)
Target Compound Data	cLogP ~3.20
Comparator Or Baseline	6-Nitroindazole (CAS 7597-18-4): cLogP 1.80
Quantified Difference	ΔcLogP = +1.40 (theoretical 25-fold increase in P)
Conditions	Computed using in silico prediction models (standardized fragment-based methods)

Why This Matters

This quantifiable increase in lipophilicity directly supports the selection of this compound for projects requiring improved bioavailability or CNS penetration over the basic 6-nitroindazole scaffold.

Dual-Handle Orthogonal Functionalization

3,4-Dichloro-6-nitro-2H-indazole is unique in enabling dual, orthogonal functionalization. The 6-nitro group is exclusively reducible to a primary amine (a hydrogen bond donor/acceptor), while the C3- and C4-chloro substituents are independently reactive in subsequent SNAr or cross-coupling reactions [1]. This contrasts sharply with 3,4-dichloroindazole, which cannot be orthogonally functionalized via amine formation, and 6-nitroindazole, which offers no halogen handle. The measured density of 1.8±0.1 g/cm³ and predicted polar surface area (PSA) of ~74 Ų provide quantitative solid-state and solubility handles for formulation .

Orthogonal Handles

Reported

2 vs 1 vs 0

Dual handles enable sequential diversification

Supports 2-step library expansion

Source-based; synthetic validation needed

Evidence Dimension	Number of Orthogonal Reactive Sites
Target Compound Data	2 orthogonal handles (nitro -> amine; two chloro for coupling)
Comparator Or Baseline	3,4-Dichloroindazole: 0 orthogonal handles. 6-Nitroindazole: 1 orthogonal handle (nitro only)
Quantified Difference	Qualitative advantage; enables 2-step sequential diversification vs 1-step or 0 for comparators
Conditions	Standard synthetic transformations (e.g., Fe/HCl reduction; Suzuki coupling)

Why This Matters

This bifunctionality directly translates to a 2-step library expansion capability, reducing synthetic steps and cost for hit-to-lead programs compared to purchasing and coupling two separate mono-functional monomers.

• [1] CAS Common Chemistry. 3,4-Dichloro-6-nitro-1H-indazole. SMILES: [O-][N+](=O)C1=CC(Cl)=C2C(Cl)=NNC2=C1. View Source

Site-Selective C4 SNAr Reactivity

The 1,2-relationship of the 4-chloro and 6-nitro substituents in 3,4-dichloro-6-nitro-2H-indazole creates a verifiable and specific enhancement for nucleophilic aromatic substitution (SNAr) at the C4 position, due to the strong electron-withdrawing para-nitro activation [1]. This is in direct contrast to the commonly available isomer 3,5-dichloro-6-nitroindazole, where the chloro group is meta to the nitro group, rendering it significantly less activated for SNAr. The measured monoisotopic mass of 230.96 Da and molecular formula C7H3Cl2N3O2 confirm this specific connectivity .

C4 SNAr Reactivity

Class-level

Para-nitro activation

C4 chloro highly activated vs meta isomer

Expected clean C4 diversification

Reactivity inferred; isomer verification needed

Evidence Dimension	C4 Chloro Reactivity (SNAr Activation)
Target Compound Data	C4-chloro is para to 6-nitro group (high activation for SNAr)
Comparator Or Baseline	3,5-dichloro-6-nitroindazole (isomer): C5-chloro is meta to 6-nitro group (poor activation for SNAr)
Quantified Difference	Qualitative superiority; reaction rate for C4 substitution expected to be orders of magnitude faster
Conditions	Nucleophilic aromatic substitution (SNAr) with amines or alkoxides

Why This Matters

For chemists building libraries, this predicable reactivity ensures clean, high-yielding C4 diversification, whereas the 3,5-dichloro isomer would lead to complex mixtures, wasted material, and poor procurement value.

• [1] CAS Common Chemistry. 3,4-Dichloro-6-nitro-1H-indazole. Substituent connectivity: 3,4-Cl; 6-NO2. View Source

Evidence-Based Procurement Scenarios

Type II Kinase Inhibitor Library Synthesis

The orthogonal bifunctionality of this scaffold directly supports the rapid synthesis of type II kinase inhibitor pharmacophores. A library chemist can first use the 3-chloro or 4-chloro handle for a Suzuki coupling to introduce a hydrophobic 'tail' group (leveraging the scaffold's high cLogP of ~3.2 ), and subsequently reduce the 6-nitro group to an aniline for amide coupling with a hinge-binding moiety. This two-step sequence is not achievable with the simpler, cheaper 3,4-dichloroindazole or 6-nitroindazole alone.

CNS-Penetrant Probe Molecule Synthesis

For programs targeting neurological disorders where passive blood-brain barrier penetration is critical, the calculated 1.4 log unit enhancement in lipophilicity over 6-nitroindazole provides a data-driven rationale for selecting this scaffold. It serves as a superior, more lipophilic starting point for fragment-based drug discovery, reducing the need for post-hoc lipophilic modifications that can increase molecular weight and toxicity risk.

Site-Selective C4 Functionalization

Research groups investigating structure-activity relationships (SAR) around the solvent-exposed region of a kinase hinge binder should procure this compound specifically for the predicted high reactivity of its C4 position. The para-nitro activation enables clean C4-SNAr chemistry [1], allowing a single starting material to generate a panel of C4-substituted analogs. This avoids the procurement and reaction optimization costs associated with synthesizing multiple individual regioisomers.

Application

Selection Property

Validation Focus

Type II kinase inhibitor library synthesis

Bifunctional scaffold with orthogonal Cl and NO2

Sequential coupling efficiency

CNS-penetrant probe synthesis

Reported cLogP ~3.2 supports passive permeability

Permeability assay (e.g., PAMPA)

Site-selective C4 SAR exploration

Para-nitro activation of C4 chloro

SNAr regioselectivity verification

• [1] CAS Common Chemistry. 3,4-Dichloro-6-nitro-1H-indazole. Structure and substituent connectivity. View Source